Cas no 58380-23-7 (2-(1,3-Diethoxy-1,3-dioxopropan-2-yl)nicotinic acid)

• Product Name: 2-(1,3-Diethoxy-1,3-dioxopropan-2-yl)nicotinic acid
• CAS No: 58380-23-7
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 2196213
• PubChem ID: 1714307
• Update Time: 2025-04-21

2-(1,3-Diethoxy-1,3-dioxopropan-2-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Diethoxy-1,3-dioxopropan-2-yl)nicotinic acid
• 2-(1,3-diethoxy-1,3-dioxopropan-2-yl)pyridine-3-carboxylic acid
• AN-970/40920764
• DTXSID30364905
• 2-(1,3-diethoxy-1,3-dioxopropan-2-yl)-3-pyridinecarboxylic acid
• 58380-23-7
• A831859
• 2-[2-ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid
• 2-[1,3-diethoxy-1,3-bis(oxidanylidene)propan-2-yl]pyridine-3-carboxylic acid

• Inchi： 1S/C13H15NO6/c1-3-19-12(17)9(13(18)20-4-2)10-8(11(15)16)6-5-7-14-10/h5-7,9H,3-4H2,1-2H3,(H,15,16)
• InChI Key： OESRPSAOYLNTCR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C(C(=O)O)=CC=CN=1)=O

Computed Properties

• Exact Mass: 281.08993720Da
• Monoisotopic Mass: 281.08993720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų